Cas no 197145-42-9 (Benzo[b]thiophene, 4-bromo-2-methyl-)

Technical Introduction: Benzo[b]thiophene, 4-bromo-2-methyl- Benzo[b]thiophene, 4-bromo-2-methyl-, is a brominated heterocyclic compound featuring a benzo[b]thiophene core substituted with a bromine atom at the 4-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and materials science. The bromine substituent enables cross-coupling reactions (e.g., Suzuki or Heck couplings), while the methyl group enhances steric and electronic modulation. Its well-defined purity and stability ensure consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules and advanced organic materials.

Benzo[b]thiophene, 4-bromo-2-methyl- structure

197145-42-9 structure

Product Name:Benzo[b]thiophene, 4-bromo-2-methyl-

CAS No:197145-42-9

MF:C₉H₇BrS

MW:227.120880365372

CID:3870843

PubChem ID:18974545

Update Time:2025-06-07

Benzo[b]thiophene, 4-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene, 4-bromo-2-methyl-
- 4-bromo-2-methyl-1-benzothiophene
- 197145-42-9
- TQP1611
- 4-bromo-2-methylbenzo[b]thiophene
- SCHEMBL6869758
- 866-770-2
- EN300-6783907
- DB-205783
- Inchi： 1S/C9H7BrS/c1-6-5-7-8(10)3-2-4-9(7)11-6/h2-5H,1H3
- InChI Key： IZODSUFCILVMFN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C=C(C)S2

Computed Properties

Exact Mass: 225.94518g/mol
Monoisotopic Mass: 225.94518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 28.2Å²

Benzo[b]thiophene, 4-bromo-2-methyl- Pricemore >>

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Enamine	EN300-6783907-0.05g	4-bromo-2-methyl-1-benzothiophene	197145-42-9	95%	0.05g	$174.0	2023-06-01
Enamine	EN300-6783907-0.1g	4-bromo-2-methyl-1-benzothiophene	197145-42-9	95%	0.1g	$257.0	2023-06-01
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Enamine	EN300-6783907-1.0g	4-bromo-2-methyl-1-benzothiophene	197145-42-9	95%	1g	$743.0	2023-06-01
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1PlusChem	1P028UCY-50mg	4-bromo-2-methyl-1-benzothiophene	197145-42-9	95%	50mg	$269.00	2024-06-17
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